2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C19H18N4O4S/c1-13-2-4-14(5-3-13)17-10-19(25)23(12-21-17)11-18(24)22-15-6-8-16(9-7-15)28(20,26)27/h2-10,12H,11H2,1H3,(H,22,24)(H2,20,26,27)
• InChI Key: PEYCQTOPZHVNJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol
• CAS No.: 1058373-19-5

Description

2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.10487624 g/mol and the complexity rating of the compound is 755. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(4-sulfamoylphenyl)acetamide is a compound of interest due to its potential therapeutic applications. This article examines its biological activities, focusing on its anticancer properties, enzyme inhibition, and other pharmacological effects.

• Molecular Formula : C13H14N4O2S
• Molecular Weight : 290.34 g/mol
• CAS Number : 36162-29-5

The compound is believed to exert its biological effects through several mechanisms:

• Inhibition of Protein Kinases : It may interact with protein tyrosine kinases (PTKs), which are crucial in regulating cell growth and apoptosis. This interaction can potentially lead to the inhibition of tumor cell proliferation and induction of apoptosis .
• Antioxidant Activity : The presence of the pyrimidine ring contributes to its antioxidant properties, which can mitigate oxidative stress in cells .

Anticancer Activity

Recent studies have highlighted the compound's efficacy against various cancer cell lines. Notably, it has shown significant cytotoxicity in comparison to standard chemotherapeutics.

Case Studies

• Cytotoxicity Against HEPG2 Cells :
  • A study evaluated the compound's effect on HEPG2 liver cancer cells and found that it exhibited an IC50 value comparable to established drugs like doxorubicin and 5-fluorouracil (5-FU). The IC50 values for selected derivatives were reported as follows:
    • Compound 3c: IC50 = 3.74 µg/mL
    • Compound 7: IC50 = 4.31 µg/mL
    • Compound 12: IC50 = 3.92 µg/mL .
• Biochemical Parameters :
  • The impact on serum biochemical markers was assessed in animal models treated with the compound. The results indicated no significant adverse effects on liver enzymes (ALT, AST) or lipid profiles, suggesting a favorable safety margin .

Enzyme Inhibition

The compound has been tested for its ability to inhibit key enzymes involved in cancer progression:

• Cyclooxygenase (COX) Inhibition : Similar compounds have demonstrated COX-2 inhibitory activity, which is relevant in inflammation and cancer progression .
• Tyrosine Kinase Inhibition : By inhibiting PTKs, the compound may disrupt signaling pathways that promote tumor growth and metastasis .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer Activity	Significant cytotoxicity in HEPG2 cells
Enzyme Inhibition	Potential COX and PTK inhibition
Safety Profile	No significant biochemical alterations